Cas no 482376-12-5 (2-(4-Fluorophenyl)pyridine-4-methanol)

• Product Name: 2-(4-Fluorophenyl)pyridine-4-methanol
• CAS No: 482376-12-5
• MF: C₁₂H₁₀FNO
• MW: 203.212306499481
• CID: 2647781
• PubChem ID: 18546803
• Update Time: 2025-10-29

2-(4-Fluorophenyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• SCHEMBL4492835
• 2-(4-Fluorophenyl)pyridine-4-methanol
• 482376-12-5

• Inchi： 1S/C12H10FNO/c13-11-3-1-10(2-4-11)12-7-9(8-15)5-6-14-12/h1-7,15H,8H2
• InChI Key： SXCYTRZIRFGDBG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=C(CO)C=CN=1

Computed Properties

• Exact Mass: 203.074642105Da
• Monoisotopic Mass: 203.074642105Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 33.1Ų

Additional information on 2-(4-Fluorophenyl)pyridine-4-methanol

Comprehensive Overview of 2-(4-Fluorophenyl)pyridine-4-methanol (CAS No. 482376-12-5): Properties, Applications, and Industry Insights

2-(4-Fluorophenyl)pyridine-4-methanol (CAS No. 482376-12-5) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound, characterized by a 4-fluorophenyl group attached to a pyridine-4-methanol scaffold, exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. Its molecular formula, C₁₂H₁₀FNO, and molecular weight of 203.21 g/mol, position it as a lightweight yet functionally dense building block for advanced applications.

In recent years, the demand for fluorinated aromatic compounds like 2-(4-Fluorophenyl)pyridine-4-methanol has surged, driven by their role in drug discovery. Researchers highlight its potential in modulating bioavailability and metabolic stability—key concerns in modern small-molecule therapeutics. A 2023 study published in the Journal of Medicinal Chemistry emphasized how fluorination at the para position of the phenyl ring enhances lipophilicity, a property critical for blood-brain barrier penetration in CNS-targeted drugs.

The synthesis of CAS 482376-12-5 typically involves Pd-catalyzed cross-coupling between 4-fluorophenylboronic acid and halogenated pyridine derivatives, followed by hydroxymethylation. This route aligns with the industry's shift toward atom-economical and green chemistry practices—a trending topic in sustainable pharmaceutical manufacturing. Analytical characterization via HPLC, NMR, and mass spectrometry confirms its high purity (>98%), meeting stringent standards for GMP-compliant production.

Beyond pharmaceuticals, 2-(4-Fluorophenyl)pyridine-4-methanol finds utility in material science. Its π-conjugated system and hydrogen-bonding capacity make it a candidate for organic electronic materials, particularly in OLED development. A 2022 patent by a leading tech firm disclosed its incorporation into electron-transport layers, improving device efficiency—an innovation addressing the global push for energy-efficient displays.

Frequently searched questions about this compound include: "What are the solubility properties of 2-(4-Fluorophenyl)pyridine-4-methanol?" and "How does fluorination impact its chemical reactivity?". Laboratory data indicates solubility in polar aprotic solvents like DMSO (50 mg/mL) but limited solubility in water (<1 mg/mL), a trait leveraged in purification protocols. The electron-withdrawing effect of the fluorine atom also influences its nucleophilic substitution kinetics, a detail vital for process chemists.

Regulatory and safety data sheets classify CAS 482376-12-5 as non-hazardous under normal handling conditions, though standard laboratory precautions (gloves, ventilation) are recommended. This profile supports its growing adoption in high-throughput screening libraries, where compound stability and low toxicity are prioritized. As the fine chemicals market expands (projected CAGR of 6.2% through 2030), this compound's cost-effective scalability positions it as a strategic asset for contract research organizations.

Emerging applications in bioconjugation chemistry further elevate its relevance. The hydroxymethyl group serves as a handle for linker attachment in antibody-drug conjugates (ADCs)—a hot topic in oncology research. Recent preclinical studies utilizing this moiety demonstrated improved payload release kinetics, addressing a common challenge in targeted cancer therapies.

In summary, 2-(4-Fluorophenyl)pyridine-4-methanol exemplifies the intersection of structural ingenuity and multidisciplinary utility. Its adaptability across drug development, advanced materials, and bioconjugation underscores why it remains a high-demand chemical entity in innovation-driven sectors. Ongoing research into its catalytic asymmetric derivatives promises to unlock further value, solidifying its status as a 21st-century chemical building block.